Cas no 627-98-5 (5-Methylhexanol)

5-Methylhexanol structure

Product Name:5-Methylhexanol

CAS No:627-98-5

MF:C₇H₁₆O

MW:116.201342582703

MDL:MFCD00072703

CID:506272

PubChem ID:12331

Update Time:2025-04-19

5-Methylhexanol Chemical and Physical Properties

Names and Identifiers

- 1-Hexanol, 5-methyl-
- 5-Methylhexanol
- 5-Methyl-1 -hexanol
- 5-Methylhexan-1-ol
- DTXSID501031584
- W-109236
- EINECS 211-023-2
- 5-METHYL-1-HEXANOL
- EINECS 257-413-6
- 51774-11-9
- 5-Methyl-hexan-1-ol
- EN300-126439
- Alcohols,c6-8-branched
- MFCD00072703
- D94723
- FS-5402
- SY083602
- 5-Methyl-1-hexanol, 97%
- 627-98-5
- Isoheptanol
- 5-Methylhexanol-d7
- UNII-Q766MX3689
- GEO-01853
- 70914-20-4
- 1PLY0QE25K
- NS00020522
- AKOS009156368
- isoheptyl alcohol
- EXXAL 7
- 5-Methyl-1-hexanol;
- SCHEMBL104527
- 947140-89-8
- UNII-1PLY0QE25K
- Q766MX3689
- CS-W011227
- DB-254963
- Isoheptan-1-ol
- MDL： MFCD00072703
- Inchi： 1S/C7H16O/c1-7(2)5-3-4-6-8/h7-8H,3-6H2,1-2H3
- InChI Key： ZVHAANQOQZVVFD-UHFFFAOYSA-N
- SMILES： OCCCCC(C)C

Computed Properties

Exact Mass: 116.12000
Monoisotopic Mass: 116.120115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 41.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 20.2

Experimental Properties

Color/Form: liquid
Density: 0.823 g/mL at 25 °C(lit.)
Melting Point: -30.45°C (estimate)
Boiling Point: 167-168 °C(lit.)
Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
Refractive Index: n20/D 1.422(lit.)
PSA: 20.23000
LogP: 1.80500
Solubility: Slightly soluble in water

5-Methylhexanol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H226-H302-H315
Hazardous Material transportation number：UN 1987 3/PG 3
WGK Germany：3
Hazard Category Code： 22-38
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

5-Methylhexanol Customs Data

HS CODE：2905199090
Customs Data：

China Customs Code:
2905199090

Overview:

2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

5-Methylhexanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	065821-500mg	5-Methylhexan-1-ol	627-98-5		500mg	2568CNY	2021-05-07
TRC	M312080-1g	5-Methylhexanol	627-98-5		1g	$ 196.00	2023-09-07
TRC	M312080-10g	5-Methylhexanol	627-98-5		10g	$ 1562.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	493953-1G	5-Methylhexanol	627-98-5		1g	¥1031.54	2023-12-05
Fluorochem	050949-1g	5-Methyl-1-hexanol	627-98-5	95%+	1g	￡41.00	2022-03-01
abcr	AB253833-1 g	5-Methyl-1-hexanol, 95%; .	627-98-5	95%	1g	€162.90	2022-03-25
abcr	AB253833-5 g	5-Methyl-1-hexanol, 95%; .	627-98-5	95%	5g	€345.50	2022-03-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.	065821-500mg	5-Methylhexanol	627-98-5		500mg	2568.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AU804-200mg	5-Methylhexanol	627-98-5	97%	200mg	431.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AU804-50mg	5-Methylhexanol	627-98-5	97%	50mg	180.0CNY	2021-07-13

5-Methylhexanol Production Method

Production Method 1

56-81-5

627-98-5

1191-25-9

111-29-5

626-89-1

4048-33-3

13392-69-3

927-55-9

928-40-5

13325-10-5

2508-29-4

629-11-8

110-63-4

626-95-9

Reaction Conditions

1.1 Reagents: Calcium pantothenate , MOPS , Disodium phosphate , Ferrous sulfate , Ammonium sulfate , Ammonium chloride Catalysts: Acetyl coenzyme A acetyltransferase , Acyl coenzyme A dehydrogenase , 3-Hydroxyacyl coenzyme A dehydrogenase , Alcohol dehydrogenase , Fatty acyl coenzyme A reductase (aldehyde-forming) Solvents: Water ; 37 °C

Reference

: Production of functionalized carboxylic acids and alcohols by reverse fatty acid oxidation in metabolically engineered microorganisms

, United States, , ,

5-Methylhexanol Raw materials

Glycerol

5-Methylhexanol Preparation Products

5-Methylhexanol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:627-98-5)5-Methylhexanol

Order Number:A848845

Stock Status:in Stock

Quantity:25.0g/10.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:22

Price ($):410.0/195.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

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